Cas no 118430-78-7 (1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine
• CAS No: 118430-78-7
• MF: C₈H₉N₃S
• MW: 179.242159605026
• MDL: MFCD00068075
• CID: 135567
• PubChem ID: 2735377
• Update Time: 2025-11-02

1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-methyl-3-(2-thienyl)-
• 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine
• 1-Methyl-3-thien-2-yl-1H-pyrazol-5-amine
• 2-methyl-5-thiophen-2-ylpyrazol-3-amine
• 5-AMINO-1-METHYL-3-(2-THIENYL)PYRAZOLE
• 1H-Pyrazol-5-amine,1-methyl-3-(2-thienyl)
• 1-methyl-3-(2-thienyl)pyrazole-5-ylamine
• 1-Methyl-3-(Thiophen-2-Yl)-1h-Pyrazol-5-Amine
• 3ovn
• 5-amino-1-methyl-3-(2-thienyl)pyrazle
• 5-amino-1-methyl-3-(thien-2-yl)pyrazole
• BUTTPARK 30\03-82
• TIMTEC-BB SBB005513
• 1-methyl-3-(2-thienyl)-1H-pyrazole-5-amine
• 5-Amino-1-methyl-3-(2-thienyl)-1H-pyrazole
• AM806806
• E84262
• EN300-1149177
• FT-0608054
• FS-1486
• BDBM50163753
• IDI1_014856
• W-204974
• F8885-5297
• 118430-78-7
• CS-0206164
• DTXSID40370698
• 1-methyl-3-(2-thienyl)-1H-pyrazol-5-amine, AldrichCPR
• Q27463438
• MPV
• A803925
• SCHEMBL3743332
• CHEMBL1615094
• HMS1440N15
• NFTITKUYTQZKIZ-UHFFFAOYSA-N
• Maybridge3_003469
• AKOS009157877
• MFCD00068075
• SDCCGMLS-0066127.P001
• 1H-Pyrazol-5-amine, 1-methyl-3-(2-thienyl)-
• 2-methyl-5-(thiophen-2-yl)pyrazol-3-amine

• MDL： MFCD00068075
• Inchi： 1S/C8H9N3S/c1-11-8(9)5-6(10-11)7-3-2-4-12-7/h2-5H,9H2,1H3
• InChI Key： NFTITKUYTQZKIZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 179.05200
• Monoisotopic Mass: 179.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.37
• Melting Point: 137-140°C
• Boiling Point: 370.3°Cat760mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.709
• PSA: 72.08000
• LogP: 2.31200
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine

Comprehensive Guide to 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine (CAS No. 118430-78-7): Properties, Applications, and Market Insights

1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine (CAS No. 118430-78-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining a thienyl group and an amine functionality, making it particularly valuable for designing novel bioactive molecules. The compound's molecular formula is C₈H₉N₃S, with a molecular weight of 179.24 g/mol.

Recent trends in drug discovery have shown increased interest in thienyl-substituted pyrazoles due to their enhanced binding affinity and metabolic stability. Researchers are particularly focused on how the 1-methyl-3-(2-thienyl)pyrazole scaffold interacts with biological targets, especially in the development of kinase inhibitors and GPCR modulators. The amine group at position 5 provides an excellent handle for further chemical modifications, allowing medicinal chemists to fine-tune pharmacokinetic properties.

The synthesis of 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine typically involves multi-step organic transformations starting from commercially available 2-acetylthiophene. Key synthetic challenges include controlling regioselectivity during pyrazole ring formation and protecting the reactive 5-amino group during subsequent reactions. Advanced purification techniques like column chromatography and recrystallization are often required to obtain high-purity material suitable for pharmaceutical applications.

In material science, this compound serves as a building block for creating functionalized polymers with specific electronic properties. The thiophene moiety contributes to π-conjugation, making derivatives potentially useful in organic semiconductors or photovoltaic materials. Recent patents have highlighted its incorporation into OLED materials where the pyrazole-thiophene combination helps achieve desired emission characteristics.

The global market for specialty pyrazole derivatives like 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine is experiencing steady growth, driven by pharmaceutical R&D investments. Analytical data shows increasing procurement of this compound by contract research organizations and academic institutions, particularly for projects related to central nervous system drug development and anti-inflammatory agents. Quality standards typically require HPLC purity ≥98% with comprehensive characterization including ¹H NMR, ¹³C NMR, and mass spectrometry.

Storage and handling recommendations for CAS 118430-78-7 emphasize protection from light and moisture, with ideal storage conditions at 2-8°C under inert atmosphere. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound. The material shows good stability under normal conditions but may gradually degrade upon prolonged exposure to oxygen.

Emerging applications explore the use of 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine in bioconjugation chemistry, where its amine group can be selectively modified to create targeted drug delivery systems. Recent publications demonstrate its utility in creating fluorescent probes for cellular imaging, leveraging the electron-rich thiophene system for optical signal generation.

From a regulatory perspective, 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine is not currently listed on any controlled substance inventories, facilitating its use in international research collaborations. However, researchers should verify local regulations before shipping across borders, as interpretations of similar structures may vary by jurisdiction.

The compound's future potential lies in its versatility as a pharmacophore element. Computational chemistry studies suggest that strategic modifications to the pyrazole-thiophene core could yield compounds with improved blood-brain barrier penetration or reduced cytochrome P450 inhibition. These properties are particularly valuable in modern drug design paradigms that prioritize CNS bioavailability and drug-drug interaction profiles.

For researchers sourcing 1-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine, it's advisable to request detailed analytical certificates and batch-specific characterization data. Reputable suppliers typically provide comprehensive documentation including chromatograms, spectral data, and solubility information in common organic solvents like DMSO and methanol.

In conclusion, CAS 118430-78-7 represents an important heterocyclic building block with diverse applications in medicinal chemistry and materials science. Its unique combination of thiophene and pyrazole moieties offers researchers multiple vectors for structural optimization, making it a valuable tool in the development of next-generation therapeutic agents and functional materials.